Cas no 1352505-22-6 (3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one)

• Product Name: 3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one
• CAS No: 1352505-22-6
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5188812
• Update Time: 2025-06-13

3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one
• 3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-ol

• Inchi： 1S/C16H18N2O3S/c1-12-6-8-13(9-7-12)22(20,21)18-11-3-5-15(18)14-4-2-10-17-16(14)19/h2,4,6-10,15H,3,5,11H2,1H3,(H,17,19)
• InChI Key： MTJRJVAFLSUDNF-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C1CCCN1S(C1=CC=C(C)C=C1)(=O)=O

Additional information on 3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one

Introduction to 3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one (CAS No. 1352505-22-6) and Its Emerging Applications in Chemical Biology

3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one (CAS No. 1352505-22-6) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound, featuring a pyridinone core linked to a toluene-4-sulfonyl-substituted pyrrolidine moiety, exhibits promising potential in drug discovery and molecular pharmacology. The intricate scaffold of this molecule not only suggests versatility in binding interactions but also opens avenues for exploring novel therapeutic mechanisms.

The pyridinone moiety is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules targeting various biological pathways. Its ability to engage with hydrogen bond donors and acceptors makes it an attractive component for designing small-molecule inhibitors. In contrast, the toluene-4-sulfonyl group introduces a rigid, planar structure that can enhance binding affinity and selectivity by forming π-stacking interactions with complementary aromatic residues in protein targets. The combination of these two structural elements in 3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one creates a multifaceted interaction surface, which is particularly valuable for developing high-affinity ligands.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the pyridinone ring can interact with key residues in enzyme active sites, while the toluene-4-sulfonyl group may stabilize the binding through hydrophobic interactions. These insights have been corroborated by experimental studies, where analogs of this compound have shown inhibitory activity against enzymes involved in inflammatory pathways. Such findings highlight the potential of this scaffold as a lead compound for developing novel therapeutics.

The synthesis of 3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences, including condensation reactions, sulfonylation, and cyclization steps. However, recent reports have demonstrated more efficient synthetic strategies employing transition-metal-catalyzed cross-coupling reactions, which can streamline the process and improve yields. These advances in synthetic methodology are crucial for enabling large-scale production and further exploration of this compound's biological activities.

In the realm of drug discovery, 3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one has been investigated for its potential as an inhibitor of kinases and other enzyme targets implicated in cancer and inflammatory diseases. Preliminary studies have revealed that derivatives of this compound exhibit inhibitory effects on several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). The ability to modulate kinase activity is particularly relevant given the critical roles these enzymes play in cell signaling pathways associated with various diseases.

The development of kinase inhibitors has been a major focus in medicinal chemistry over the past decade, with numerous compounds entering clinical trials. However, challenges such as selectivity issues and off-target effects remain significant hurdles. The unique structural features of 3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one offer a promising approach to overcoming these challenges by allowing for fine-tuning of binding interactions through structural modifications. This flexibility makes it an attractive scaffold for generating highly selective kinase inhibitors.

Another area where this compound shows promise is in the development of probes for biochemical assays. The ability to precisely modulate enzyme activity with small molecules is essential for understanding cellular processes at a molecular level. By serving as a tool compound, 3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one could facilitate the discovery of new drug targets and provide insights into disease mechanisms. Such applications are particularly valuable in academic research settings where detailed mechanistic studies are conducted.

The growing interest in 3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-1H-pyridin-2-one has also spurred innovation in analytical techniques for its characterization. High-resolution NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These techniques are essential for ensuring that the compound meets stringent quality standards before it can be used in biological assays or clinical trials.

Future directions for research on this compound include exploring its potential as an intermediate in the synthesis of more complex bioactive molecules. By leveraging its versatile structural framework, chemists can design derivatives with enhanced potency or selectivity for specific therapeutic applications. Additionally, computational studies could be expanded to investigate off-target effects and optimize drug-like properties such as solubility and metabolic stability.

In conclusion,3-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yll]-1H-pyridin - 2 - one (CAS No . 1352505 - 22 - 6) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules . Its unique pharmacophoric features , combined with recent advances in synthetic chemistry and computational biology , position it as a promising candidate for further exploration in drug discovery . As research continues , it is likely that this compound will play an increasingly important role in addressing unmet medical needs across various therapeutic areas .